Cas no 93762-40-4 (Barium anthranilate (1:2))

Barium anthranilate (1:2) structure
Barium anthranilate (1:2) structure
Product Name:Barium anthranilate (1:2)
CAS No:93762-40-4
MF:C14H12BaN2O4
MW:409.583079338074
CID:886696
Update Time:2023-08-03

Barium anthranilate (1:2) Chemical and Physical Properties

Names and Identifiers

    • barium anthranilate (1:2)
    • 2-aminobenzoate,barium(2+)
    • barium anthranilate
    • Benzoic acid, 2-amino-, barium salt (2:1)
    • Barium anthranilate(1:2)
    • Barium bis(2-aminobenzoate)
    • Barium anthranilate (1:2)
    • Inchi: 1S/2C7H7NO2.Ba/c2*8-6-4-2-1-3-5(6)7(9)10;/h2*1-4H,8H2,(H,9,10);/q;;+2/p-2
    • InChI Key: BQGRYQAYMHKCRJ-UHFFFAOYSA-L
    • SMILES: [Ba+2].[O-]C(C1C=CC=CC=1N)=O.[O-]C(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 409.985
  • Monoisotopic Mass: 409.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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